Cas no 1454286-46-4 (1-Methylnaphthalene-7-boronic acid)

• Product Name: 1-Methylnaphthalene-7-boronic acid
• CAS No: 1454286-46-4
• MF: C₁₁H₁₁BO₂
• MW: 186.014843225479
• CID: 4935109
• Update Time: 2025-10-28

1-Methylnaphthalene-7-boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-Methylnaphthalene-7-boronic acid

• Inchi： 1S/C11H11BO2/c1-8-3-2-4-9-5-6-10(12(13)14)7-11(8)9/h2-7,13-14H,1H3
• InChI Key： KHHLPIYDVJIWGZ-UHFFFAOYSA-N
• SMILES： OB(C1C=CC2=CC=CC(C)=C2C=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• Topological Polar Surface Area: 40.5

Additional information on 1-Methylnaphthalene-7-boronic acid

1-Methylnaphthalene-7-boronic acid (CAS No. 1454286-46-4): An Overview of Its Synthesis, Applications, and Recent Research Advances

1-Methylnaphthalene-7-boronic acid (CAS No. 1454286-46-4) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is a boronic acid derivative of 1-methylnaphthalene, characterized by its unique electronic and steric properties. The presence of the boronic acid group imparts reactivity and functional versatility, making it an essential building block in various chemical transformations.

The synthesis of 1-methylnaphthalene-7-boronic acid typically involves the Suzuki coupling reaction, a widely used method for the formation of carbon-carbon bonds. This reaction is catalyzed by palladium-based catalysts and involves the coupling of an aryl halide with a boronic acid or boronate ester. The synthesis process can be optimized to achieve high yields and purity, making it suitable for both laboratory-scale and industrial applications.

In recent years, the application of 1-methylnaphthalene-7-boronic acid has expanded significantly. One of the key areas where this compound has found utility is in the development of pharmaceuticals. The boronic acid moiety can participate in various bioconjugation reactions, enabling the modification of drug molecules to improve their pharmacological properties. For instance, studies have shown that 1-methylnaphthalene-7-boronic acid can be used to enhance the solubility and bioavailability of poorly soluble drugs, thereby improving their therapeutic efficacy.

Beyond pharmaceutical applications, 1-methylnaphthalene-7-boronic acid has also been explored in materials science. Its unique electronic properties make it a promising candidate for the development of functional materials such as polymers and coatings. Research has demonstrated that incorporating this compound into polymer matrices can enhance their mechanical strength, thermal stability, and optical properties. These advancements have potential applications in fields such as electronics, optics, and energy storage.

The environmental impact of chemical compounds is a growing concern in modern research. Studies on the environmental fate and toxicity of 1-methylnaphthalene-7-boronic acid have shown that it exhibits low toxicity and degrades readily under environmental conditions. This makes it a more environmentally friendly alternative to other boronic acids with higher toxicity profiles. Additionally, efforts are being made to develop green synthesis methods for this compound to further reduce its environmental footprint.

In the realm of analytical chemistry, 1-methylnaphthalene-7-boronic acid has been utilized as a reagent for the detection and quantification of various analytes. Its ability to form stable complexes with metal ions and other functional groups makes it a valuable tool in chromatographic and spectroscopic analyses. Recent research has focused on developing sensitive and selective methods for detecting trace amounts of contaminants using this compound.

The future prospects for 1-methylnaphthalene-7-boronic acid are promising. Ongoing research aims to explore new applications in areas such as catalysis, sensing, and biotechnology. For example, the use of this compound as a catalyst ligand in asymmetric synthesis reactions is an active area of investigation. Additionally, its potential as a building block for supramolecular assemblies and nanomaterials is being explored to develop novel materials with unique properties.

In conclusion, 1-methylnaphthalene-7-boronic acid (CAS No. 1454286-46-4) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, materials science, and analytical chemistry. Its unique properties make it an attractive candidate for further research and development across multiple disciplines. As new methodologies and applications continue to emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.